N-(2,5-difluorophenyl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C17H19F2NO2/c1-15(2)16(3)6-7-17(15,9-13(16)21)14(22)20-12-8-10(18)4-5-11(12)19/h4-5,8H,6-7,9H2,1-3H3,(H,20,22)
• InChI Key: YKHCTGYPQZAKSW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCC1(CC2=O)C(=O)NC3=C(C=CC(=C3)F)F)C)C
• Molecular Formula: C17H19F2NO2
• DSSTOX Substance ID: DTXSID501321359
• Molecular Weight: 307.33 g/mol
• Solubility: 32 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 727686-07-9

Description

N-(2,5-difluorophenyl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide, commonly known as DFT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFT is a bicyclic ketone that belongs to the family of norbornanones. It has a unique structure that makes it a promising candidate for drug development, material science, and other areas of research.

Mechanism of Action

The mechanism of action of DFT is not fully understood. However, it is known to inhibit the activity of histone deacetylases, which are enzymes that play a critical role in the regulation of gene expression. By inhibiting the activity of these enzymes, DFT can induce apoptosis (programmed cell death) in cancer cells and prevent their proliferation.
Biochemical and Physiological Effects:
DFT has been shown to exhibit potent antitumor activity against various cancer cell lines. It works by inducing apoptosis in cancer cells and preventing their proliferation. DFT has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In animal studies, DFT has been shown to improve cognitive function and reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of DFT is its unique structure, which makes it a promising candidate for drug development and material science. DFT has also been shown to exhibit potent antitumor activity against various cancer cell lines, making it a promising candidate for cancer therapy. However, the synthesis of DFT is a complex process that requires careful optimization of reaction conditions to achieve high yields and purity. Additionally, the mechanism of action of DFT is not fully understood, which limits its potential applications in some areas of research.

Future Directions

There are several future directions for research on DFT. One area of research is the development of more efficient and scalable synthesis methods for DFT. Another area of research is the investigation of the mechanism of action of DFT, which could provide insights into its potential applications in various fields. Additionally, further studies are needed to evaluate the safety and efficacy of DFT in preclinical and clinical trials. Finally, DFT could be used as a building block for the synthesis of novel materials with unique properties, which could have a wide range of applications in material science.

Scientific Research Applications

DFT has been widely studied for its potential applications in various fields. In drug development, DFT has been shown to exhibit potent antitumor activity against various cancer cell lines. It works by inhibiting the activity of histone deacetylases, which are enzymes that play a critical role in cancer progression. DFT has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In material science, DFT has been used as a building block for the synthesis of novel polymers and materials with unique properties.